Cas no 869488-99-3 (1-Benzhydryl-3-fluoroazetidine hydrochloride)

• Product Name: 1-Benzhydryl-3-fluoroazetidine hydrochloride
• CAS No: 869488-99-3
• MF: C₁₆H₁₇ClFN
• MW: 277.764286756516
• CID: 826923
• PubChem ID: 44631005
• Update Time: 2025-04-19

1-Benzhydryl-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Benzhydryl-3-fluoroazetidine hydrochloride
• benzhydryl-3-fluoroazetidine hydrochloride
• SB50981
• AKOS022174724
• 1-(Diphenylmethyl)-3-fluoroazetidine--hydrogen chloride (1/1)
• 1-benzhydryl-3-fluoroazetidine;hydrochloride
• 1-Benzhydryl-3-fluoroazetidinehydrochloride
• 869488-99-3
• 1-(DIPHENYLMETHYL)-3-FLUOROAZETIDINE HYDROCHLORIDE
• 1-benzhydryl-3-fluoroazetidine hcl
• 1-Benzhydryl-3-fluoro-azetidinehydrochloride
• FT-0724429
• FS-5807
• 1-benzhydryl-3-fluoro-azetidine hydrochloride
• SCHEMBL3847452
• DTXSID70660039
• CS-0356301
• DB-005672

• MDL： MFCD07782224
• Inchi： 1S/C16H16FN.ClH/c17-15-11-18(12-15)16(13-7-3-1-4-8-13)14-9-5-2-6-10-14;/h1-10,15-16H,11-12H2;1H
• InChI Key： YMXAILYGDPCVFW-UHFFFAOYSA-N
• SMILES： Cl.FC1CN(C(C2C=CC=CC=2)C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 277.10300
• Monoisotopic Mass: 277.1033554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Melting Point: 138-140°C
• PSA: 3.24000
• LogP: 4.16960